Cas no 40196-86-9 (2-Thiophenecarboxylic acid, 4-bromo-5-(1,1-dimethylethyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 4-bromo-5-(1,1-dimethylethyl)-
• CAS No: 40196-86-9
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 925471
• PubChem ID: 53421290
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-bromo-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-bromo-5-(1,1-dimethylethyl)-
• 4-BROMO-5-(1,1-DIMETHYLETHYL)-2-THIOPHENECARBOXYLIC ACID
• 4-bromo-5-tert-butylthiophene-2-carboxylic acid
• 3-Brom-2-t-butyl-5-thiophencarbonsaeure
• 4-BROMO-5-(TERT-BUTYL)-2-THIOPHENECARBOXYLIC ACID
• 4-bromo-5-tert-butyl-thiophene-2-carboxylic acid
• AG-F-42352
• CTK4I2647
• FT-0617841
• KB-190041
• SureCN5432685
• DTXSID60697773
• 40196-86-9
• 4-Bromo-5-(1,1-dimethylethyl)-2-thiophenecarboxylicacid
• SCHEMBL5432685

• Inchi： 1S/C9H11BrO2S/c1-9(2,3)7-5(10)4-6(13-7)8(11)12/h4H,1-3H3,(H,11,12)
• InChI Key： JRXXYAWUBZVUGE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)SC=1C(C)(C)C

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 65.5Ų